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Abstract

Dimethyl 5-aminoisophthalate is a commercially significant aromatic compound widely
utilized as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and
dyestuffs.[1][2][3][4] Its molecular structure, characterized by a benzene ring substituted with
two methoxycarbonyl groups and one amino group, provides a versatile scaffold for the
development of novel chemical entities. This technical guide provides a comprehensive
overview of the molecular structure of Dimethyl 5-aminoisophthalate, including its chemical
and physical properties, detailed spectroscopic data, and established synthetic protocols. The
information presented herein is intended to serve as a valuable resource for researchers and
professionals engaged in organic synthesis and drug development.

Chemical Structure and Identification

Dimethyl 5-aminoisophthalate, also known as 3,5-dicarbomethoxyaniline or 5-
aminoisophthalic acid dimethyl ester, is an organic compound with the chemical formula
C10H11NOa.[5] The molecule consists of a central benzene ring with two methyl ester groups at
positions 1 and 3, and an amino group at position 5.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name dimethyl 5-aminobenzene-1,3-dicarboxylate[5]
CAS Number 99-27-4[5]

Molecular Formula C10H11NO4[5]

Molecular Weight 209.20 g/mol [5]

SMILES COC(=0)C1=CC(=CC(=C1)N)C(=0)OCI3]
InChl Key DEKPYXUDJRABNK-UHFFFAOYSA-N[3]

Physicochemical Properties

Dimethyl 5-aminoisophthalate is a solid at room temperature and exhibits solubility in
chloroform.[2]

Table 2: Physical and Chemical Properties

Property Value
White to light yellow to light orange
Appearance
powder/crystal[3]
Melting Point 178-181 °C (lit.)
Assay =>97.5% (GC)[3]
Solubility Soluble in Chloroform[2]

Spectroscopic Data

The molecular structure of Dimethyl 5-aminoisophthalate has been extensively characterized
using various spectroscopic techniques.

'H NMR Spectroscopy

The *H NMR spectrum provides characteristic signals for the aromatic protons, the amino
group protons, and the methyl ester protons.
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Table 3: *H NMR Spectral Data (DMSO-de)

Chemical Shift Lo . .
Multiplicity Integration Assignment

(ppm)

7.686 t 1H Aromatic CH

7.451 d 2H Aromatic CH

5.7 S 2H NH:2

3.866 S 6H OCHs

Data sourced from ChemicalBook[6]

3C NMR Spectroscopy

The 13C NMR spectrum confirms the presence of the ten carbon atoms in the molecule,

including the carbonyl carbons of the ester groups and the aromatic carbons.

Table 4: 13C NMR Spectral Data (DMSO-ds, 100 MHz)

Chemical Shift (ppm)

Assignment

166.5 C=0

150.9 Aromatic C-N

145.6 Aromatic C

142.8 Aromatic C

137.5 Aromatic C

132.5 Aromatic C-CO

122.1 Aromatic CH

120.6 Aromatic CH

52.6 OCHs
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Data interpreted from similar structures in the Royal Society of Chemistry supplementary
information.[1]

Infrared (IR) Spectroscopy

The IR spectrum displays characteristic absorption bands corresponding to the functional
groups present in the molecule.

Table 5: IR Spectral Data (KBr Pellet)

Wavenumber (cm~?) Intensity Assignment

3450-3300 Strong, Broad N-H Stretch (Amino group)

3100-3000 Medium Aromatic C-H Stretch

9950-2850 Medium Aliphatic C-H Stretch (Methyl
group)

1730-1700 Strong C=0 Stretch (Ester)

1620-1580 Medium N-H Bend (Amino group)

1600-1450 Medium to Strong Aromatic C=C Stretch

1250-1000 Strong C-O Stretch (Ester)

Interpretation based on typical IR absorption frequencies for functional groups.[7][8]

Mass Spectrometry

Electron ionization mass spectrometry of Dimethyl 5-aminoisophthalate shows a molecular
ion peak corresponding to its molecular weight, along with characteristic fragmentation
patterns.

Table 6: Mass Spectrometry Data
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miz Relative Intensity (%) Assighment

209 100 [M]* (Molecular lon)
178 80 [M - OCHs]*

150 30 [M - COOCHs]*
122 15 [M - 2(OCHs) - H]*

Data sourced from PubChem.[5]

Synthesis Protocols

Dimethyl 5-aminoisophthalate can be synthesized through several routes, primarily involving
the reduction of a nitro group or the esterification of the corresponding carboxylic acid.

Synthesis from 5-Aminoisophthalic Acid

A straightforward method involves the direct esterification of 5-aminoisophthalic acid.
Experimental Protocol:

e Dissolve 1.0 g (5.52 mmol) of 5-aminoisophthalic acid in 10 mL of methanol.[9]

e Add a catalytic amount of concentrated sulfuric acid to the solution.[9]

o Reflux the mixture at 90°C overnight.[9]

e Remove the solvent under reduced pressure.[9]

o Dissolve the residue in 15 mL of ethyl acetate.[9]

» Wash the organic solution sequentially with two 15 mL portions of saturated sodium
bicarbonate solution and two 15 mL portions of brine.[9]

» Dry the organic layer over anhydrous sodium sulfate.[9]

e Remove the solvent under vacuum to yield Dimethyl 5-aminoisophthalate.[9]
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Synthesis from Dimethyl 5-Nitroisophthalate

Another common method is the reduction of the nitro group of Dimethyl 5-nitroisophthalate.

Experimental Protocol:

In a 2 L hydrogenation vessel, prepare a suspension of 95.7 g (0.4 mol) of Dimethyl 5-
nitroisophthalate and 8 g of 5% Pd/C catalyst in 0.8 L of methanol and 0.3 L of 2M HCI.[9]

e Purge the vessel with nitrogen.[9]

o Conduct the hydrogenation reaction at 45-55°C under mechanical stirring.[9]

o Upon completion, filter the reaction mixture to remove the catalyst.[9]

e Adjust the pH of the filtrate to 10 using a 2M NaOH solution to induce crystallization.[9]

» Recover the solid product by filtration, wash with deionized water, and dry under vacuum
over P20s to obtain Dimethyl 5-aminoisophthalate. A yield of 77.0 g (92%) has been
reported for this procedure.[9]

Logical and Workflow Diagrams

The synthesis of Dimethyl 5-aminoisophthalate can be visualized through a logical workflow
diagram.

4 )

Starting Materials Reaction

Dimethyl 5-Nitroisophthalate - Reduction

Product

Dimethyl 5-aminoisophthalate

5-Aminoisophthalic Acid Esterification
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Caption: Synthetic routes to Dimethyl 5-aminoisophthalate.

Applications in Drug Development and Research

Dimethyl 5-aminoisophthalate serves as a crucial building block in the synthesis of various
pharmaceutical compounds and other commercially important chemicals.[2][9] Its trifunctional
nature allows for diverse chemical modifications, making it a valuable scaffold in the design of
new molecular entities with potential therapeutic applications. It is a key intermediate in the
production of certain agrochemicals and dyestuffs.[2][3][4]

Conclusion

This technical guide has provided a detailed overview of the molecular structure and properties
of Dimethyl 5-aminoisophthalate. The comprehensive data on its chemical identification,
physicochemical properties, and spectroscopic characteristics, along with detailed synthetic
protocols, offer a valuable resource for scientists and researchers. The versatility of this
molecule as a synthetic intermediate underscores its importance in the fields of medicinal
chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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